Cas no 311802-59-2 (Butanoic acid,1-methyl-4-piperidinyl ester)

• Product Name: Butanoic acid,1-methyl-4-piperidinyl ester
• CAS No: 311802-59-2
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 300722
• PubChem ID: 9815447
• Update Time: 2025-04-19

Butanoic acid,1-methyl-4-piperidinyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,1-methyl-4-piperidinyl ester
• Butanoic acid, 1-methyl-4-piperidinyl ester (9CI)
• (1-methylpiperidin-4-yl) butanoate
• methyl-4-piperidinyl butyrate
• 1-Methylpiperidin-4-yl butanoate
• 311802-59-2
• DTXSID70431145
• SCHEMBL5844533
• ZDIPDZCEYMNVHW-UHFFFAOYSA-N
• CHEMBL177357
• 1-Methylpiperidin-4-yl butyrate

• Inchi： 1S/C10H19NO2/c1-3-4-10(12)13-9-5-7-11(2)8-6-9/h9H,3-8H2,1-2H3
• InChI Key： ZDIPDZCEYMNVHW-UHFFFAOYSA-N
• SMILES： O(C(CCC)=O)C1CCN(C)CC1

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters